Cas no 21691-49-6 (methyl (2R)-2-amino-4-(methylsulfanyl)butanoate)

• Product Name: methyl (2R)-2-amino-4-(methylsulfanyl)butanoate
• CAS No: 21691-49-6
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• MDL: MFCD00136722
• CID: 284309
• PubChem ID: 6993078
• Update Time: 2025-09-19

methyl (2R)-2-amino-4-(methylsulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• D-Methionine, methylester
• methyl 2-amino-4-methylsulfanylbutanoate
• 2,3,4,5,6,7-hexahydroxyheptanamide(non-preferred name)
• D-2-Amino-4-methylmercapto-buttersaeure-methylester
• d-Manno-d-heptonsaeureamid
• D-Methionin-methylester
• H-D-Met-OMe
• methionine methyl ester
• (R)-Methionine methyl ester
• O-Methyl-D-methionine
• methyl (2R)-2-amino-4-(methylsulfanyl)butanoate
• DTXSID90908324
• METHIONINE, METHYL ESTER, L-
• (S)-methyl2-amino-4-(methylthio)butanoate
• Methyl 2-amino-4-(methylsulfanyl)butanoate #
• Methyl methionate
• l-met methyl ester
• Q27274764
• L-METHIONINE O-METHYL ESTER
• UNII-BN630929UL
• H-Met-OMea cent HCl
• L-Methionine methyl ester, HCl
• (S)-2-Amino-4-methylsulfanyl-butyric acid methyl ester
• L-METHIONINE METHYL ESTER
• F86414
• (L)-methionine methyl ester
• NS00088638
• 2491-18-1
• BN630929UL
• (S)-methyl 2-amino-4-(methylthio)butanoate
• methyl (2S)-2-amino-4-methylsulfanylbutanoate
• SCHEMBL108560
• AKOS010395401
• L-Methionine, methyl ester
• 10332-17-9
• methyl 2-amino-4-(methylthio)butanoate
• CHEMBL1180238
• 21691-49-6
• methyl methioninate
• (+)-L-METHIONINE METHYL ESTER
• methyl L-methioninate
• methyl (2S)-2-amino-4-(methylsulfanyl)butanoate
• EINECS 233-721-6
• EN300-864028

• MDL： MFCD00136722
• Inchi： 1S/C6H13NO2S/c1-9-6(8)5(7)3-4-10-2/h5H,3-4,7H2,1-2H3/t5-/m0/s1
• InChI Key： UIHPNZDZCOEZEN-YFKPBYRVSA-N
• SMILES： S(C)CC[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 163.06700
• Monoisotopic Mass: 163.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.094
• Boiling Point: 240 ºC
• Flash Point: 99 ºC
• PSA: 77.62000
• LogP: 0.94010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives